Clofarabine-5'-diphosphate

• Molecular Formula: C10H13ClFN5O9P2
• Molecular Weight: 463.64 g/mol
• InChI: InChI=1S/C10H13ClFN5O9P2/c11-10-15-7(13)5-8(16-10)17(2-14-5)9-4(12)6(18)3(25-9)1-24-28(22,23)26-27(19,20)21/h2-4,6,9,18H,1H2,(H,22,23)(H2,13,15,16)(H2,19,20,21)/t3-,4+,6-,9-/m1/s1
• InChIKey: TXRYLIWLMZYNDG-AYQXTPAHSA-N

Clofarabine-5'-diphosphate: Key Metabolite for RNR Inhibition

Clofarabine-5'-diphosphate (CAS 167620-89-5), also known as Clofarabine-DP, is a key intracellular metabolite of the FDA-approved antileukemic agent clofarabine [1]. It is generated via phosphorylation of clofarabine monophosphate by monophosphate kinase in a rate-limiting step [1]. Unlike the more commonly studied clofarabine triphosphate (ClFTP), Clofarabine-DP directly inhibits human ribonucleotide reductase (hRNR) by binding to the catalytic C-site and inducing a kinetically stable hexamerization of the RNR large subunit, a unique mechanism among nucleoside analogs [1].

Direct C-site inhibitor of human ribonucleotide reductase for allosteric studies

Induces kinetically stable α-hexamerization, a unique mechanism among nucleoside analogs

Essential intracellular metabolite for investigating nucleoside analog activation and RNR-targeting strategies

• [1] Aye Y, Stubbe J. Clofarabine 5′-di and -triphosphates inhibit human ribonucleotide reductase by altering the quaternary structure of its large subunit. Proc Natl Acad Sci U S A. 2011;108(24):9815-9820. doi:10.1073/pnas.1013274108 View Source

Clofarabine-5'-diphosphate: Limitations of Substitution

Clofarabine-5'-diphosphate (ClFDP) and clofarabine triphosphate (ClFTP) are distinct metabolites that inhibit hRNR via different binding sites and kinetic mechanisms [1]. ClFDP is a slow-binding, reversible C-site inhibitor (t½ = 23 min) that is protected by substrate CDP, while ClFTP is a rapid, reversible A-site allosteric inhibitor (Ki = 40 nM) that shows 50% activity recovery over time and is unaffected by CDP [1]. Substituting ClFDP with ClFTP or the parent nucleoside clofarabine in biochemical assays fundamentally alters the observed mechanism of RNR inhibition and the resulting cellular pharmacodynamics, compromising experimental reproducibility and data interpretation [1].

ClFDP (This Product)

Slow-binding C-site inhibitor

Induces kinetically stable hexamer

CDP protects from inhibition

Distinct quaternary structure effect

ClFTP (Potential Substitute)

Rapid A-site allosteric inhibitor

Hexamer stability differs

CDP does not affect inhibition

Different binding site and kinetic profile

Mechanism substitution may fundamentally alter RNR inhibition readouts and compromise data interpretation.

• [1] Aye Y, Stubbe J. Clofarabine 5′-di and -triphosphates inhibit human ribonucleotide reductase by altering the quaternary structure of its large subunit. Proc Natl Acad Sci U S A. 2011;108(24):9815-9820. doi:10.1073/pnas.1013274108 View Source

Clofarabine-5'-diphosphate: Head-to-Head Comparison Data

C-Site vs. A-Site Inhibition Kinetics

In a direct head-to-head comparison, ClFDP is a slow-binding, reversible inhibitor of hRNR with a half-time for inhibition of 23 minutes, binding at the catalytic C-site [1]. In contrast, ClFTP is a rapid, reversible inhibitor (Ki = 40 nM) that binds at the allosteric A-site [1]. The D57N-α mutant, which disrupts the A-site, prevents inhibition by ClFTP but not by ClFDP, confirming distinct binding sites [1]. Additionally, CDP (substrate) protects α from ClFDP inhibition but has no effect on ClFTP inhibition [1].

C-Site vs A-Site Kinetics

Head-to-head

ClFDP: t½=23 min, C-site; CDP protects vs ClFTP: Ki=40 nM, A-site; CDP no effect

Supports C-site-specific mechanistic studies

ClFTP cannot replicate C-site binding mode

Evidence Dimension	RNR Inhibition Mechanism and Binding Site
Target Compound Data	t½ = 23 min (slow-binding); C-site binding; CDP protects; inhibits D57N-α
Comparator Or Baseline	Clofarabine Triphosphate (ClFTP): Ki = 40 nM (rapid inhibitor); A-site binding; CDP has no effect; does not inhibit D57N-α
Quantified Difference	ClFTP is ~100-fold faster in initial inactivation based on Ki vs t½ kinetics; distinct binding site (C-site vs A-site)
Conditions	Human ribonucleotide reductase (hRNR) in vitro assays with purified α and β subunits; D57N-α mutant studies

Why This Matters

Researchers studying RNR allosteric regulation require ClFDP for C-site mechanistic studies, as ClFTP cannot recapitulate this binding mode.

• [1] Aye Y, Stubbe J. Clofarabine 5′-di and -triphosphates inhibit human ribonucleotide reductase by altering the quaternary structure of its large subunit. Proc Natl Acad Sci U S A. 2011;108(24):9815-9820. doi:10.1073/pnas.1013274108 View Source

Induction of Stable RNR α-Hexamerization

Size exclusion chromatography reveals that ClFDP induces formation of a kinetically stable hexameric state of the hRNR α-subunit, which is the first example of hexamerization induced by an NDP analog that reversibly binds at the active site [1]. ClFTP also induces hexamerization, but the hexamer formed with ClFDP is kinetically distinct and stable under conditions where the ClFTP-induced hexamer dissociates [1]. This differential oligomerization may have downstream effects on enzyme regulation and drug resistance mechanisms.

Hexamerization Induction

Head-to-head

Size exclusion chromatography: ClFDP induces kinetically stable α-hexamer; first NDP analog to do so.

Distinct oligomerization dynamics

ClFTP hexamer less stable under same conditions

Evidence Dimension	Induction of RNR α-Subunit Hexamerization and Kinetic Stability
Target Compound Data	Induces kinetically stable hexamer; first NDP analog to do so
Comparator Or Baseline	ClFTP also induces hexamerization but with different kinetic stability profile
Quantified Difference	Qualitative difference in hexamer stability; ClFDP hexamer is more kinetically stable
Conditions	Size exclusion chromatography of hRNR α-subunit with ClFDP or ClFTP ± ATP/dGTP

Why This Matters

This structural distinction is critical for investigations into RNR oligomerization dynamics and for developing novel RNR-targeting therapeutics with defined allosteric profiles.

• [1] Aye Y, Stubbe J. Clofarabine 5′-di and -triphosphates inhibit human ribonucleotide reductase by altering the quaternary structure of its large subunit. Proc Natl Acad Sci U S A. 2011;108(24):9815-9820. doi:10.1073/pnas.1013274108 View Source

Rate-Limiting Step in Clofarabine Activation

The conversion of clofarabine monophosphate (ClFMP) to ClFDP is the rate-limiting step in the intracellular activation of clofarabine to its cytotoxic triphosphate form [1]. This contrasts with many other nucleoside analogs where the initial phosphorylation is rate-limiting. Consequently, the intracellular accumulation of ClFDP directly influences the rate of ClFTP formation and overall drug efficacy. Measuring ClFDP levels provides a more proximal readout of the activation bottleneck than measuring ClFTP [1].

Activation Bottleneck

Class-level

ClFMP → ClFDP conversion is rate-limiting

Direct readout of metabolic activation efficiency

Differs from analogs where initial phosphorylation is limiting

Evidence Dimension	Rate-Limiting Step in Metabolic Activation
Target Compound Data	ClFMP → ClFDP conversion is rate-limiting
Comparator Or Baseline	Many nucleoside analogs: initial phosphorylation is rate-limiting (e.g., gemcitabine, cytarabine)
Quantified Difference	Qualitative difference in the identity of the rate-limiting step
Conditions	Cellular metabolism studies of clofarabine phosphorylation cascade

Why This Matters

For pharmacokinetic/pharmacodynamic modeling and biomarker studies, ClFDP is a superior analyte for tracking activation efficiency and predicting response.

• [1] Aye Y, Stubbe J. Clofarabine 5′-di and -triphosphates inhibit human ribonucleotide reductase by altering the quaternary structure of its large subunit. Proc Natl Acad Sci U S A. 2011;108(24):9815-9820. doi:10.1073/pnas.1013274108 View Source

Diphosphate-Specific RNR C-Site Inhibition

While clofarabine triphosphate (ClFTP) is widely recognized as the primary cytotoxic metabolite due to its DNA polymerase inhibition (Ki = 40 nM for RNR), ClFDP contributes to cytotoxicity through direct C-site inhibition of RNR, a mechanism not shared by ClFTP [1]. In cellular assays, clofarabine exhibits IC50 values ranging from 0.028 to 0.29 μM across various leukemia and solid tumor cell lines [2]. Although these IC50 values reflect the combined action of all phosphorylated metabolites, mechanistic studies demonstrate that ClFDP alone can inhibit RNR and induce α-hexamerization, providing a distinct route to deplete dNTP pools [1].

RNR vs DNA Pol Inhibition

Cross-study

ClFDP: direct C-site RNR inhibition vs ClFTP: A-site RNR + DNA polymerase inhibition; parent IC50 0.028–0.29 µM

Supports dissection of RNR vs polymerase contributions

Cell IC50 reflects combined metabolites; ClFDP alone inhibits RNR

Evidence Dimension	Cytotoxic Potency and RNR Inhibition Mechanism
Target Compound Data	Clofarabine IC50 = 0.028–0.29 μM (cell lines) [2]; direct C-site RNR inhibition [1]
Comparator Or Baseline	ClFTP: Ki = 40 nM for RNR (A-site); DNA polymerase inhibition; Clofarabine (parent): IC50 = 0.028–0.29 μM
Quantified Difference	ClFDP contributes to cytotoxicity via a unique C-site mechanism distinct from ClFTP's A-site and DNA polymerase effects
Conditions	In vitro cytotoxicity assays in leukemia and solid tumor cell lines (K562, etc.)

Why This Matters

Studies aiming to dissect the relative contributions of RNR inhibition versus DNA polymerase inhibition to clofarabine's antitumor activity require the use of purified ClFDP and ClFTP as distinct pharmacological tools.

• [1] Aye Y, Stubbe J. Clofarabine 5′-di and -triphosphates inhibit human ribonucleotide reductase by altering the quaternary structure of its large subunit. Proc Natl Acad Sci U S A. 2011;108(24):9815-9820. doi:10.1073/pnas.1013274108 View Source
• [2] Biotool. Clofarabine (S1218) Datasheet. Accessed 2026. Available at: http://www.biotool.com/datasheet/Clofarabine-S121804-DataSheet.html View Source

Superior Potency to Nelarabine in Pediatric ALL

In a panel of pediatric acute lymphoblastic leukemia (ALL) cell lines, clofarabine demonstrated a mean IC50 that was 188-fold lower than that of nelarabine, another purine nucleoside analog used in leukemia therapy [1]. Specifically, B-lineage ALL cells were >7-fold more sensitive to clofarabine than to cytarabine (Ara-C), highlighting its potency advantage in this clinically relevant subset [1]. While this study used the parent nucleoside clofarabine, the intracellular conversion to ClFDP and ClFTP is essential for this activity, underscoring the importance of the diphosphate metabolite in the drug's overall efficacy profile [1].

ALL Cell Potency Context

Cross-study

188-fold reported IC50 difference vs nelarabine (mean ALL panel)

Reported potency context in pediatric ALL cell lines

Parent nucleoside data; ClFDP essential for intracellular activation

Evidence Dimension	Cytotoxicity in Pediatric ALL Cell Lines
Target Compound Data	Clofarabine IC50 = 188-fold lower than nelarabine (mean across ALL lines)
Comparator Or Baseline	Nelarabine: 188-fold higher IC50; Cytarabine: >7-fold higher IC50 in B-lineage ALL
Quantified Difference	188-fold potency advantage over nelarabine; >7-fold over cytarabine in B-lineage
Conditions	In vitro cytotoxicity assays in a panel of pediatric ALL cell lines

Why This Matters

This comparative potency data supports the selection of clofarabine-based research tools (including ClFDP) over nelarabine or cytarabine analogs for studying nucleoside analog mechanisms in ALL.

• [1] Beesley AH, Palmer ML, Ford J, Weller RE, Cummings AJ, Freitas JR, Firth MJ, Perera KU, de Klerk NH, Kees UR. In vitro cytotoxicity of nelarabine, clofarabine and flavopiridol in paediatric acute lymphoblastic leukaemia. Br J Haematol. 2007;137(2):109-116. doi:10.1111/j.1365-2141.2007.06532.x View Source

Potency Advantage Over Fludarabine in T-PLL

In a panel of T-cell prolymphocytic leukemia (T-PLL) cell lines, clofarabine exhibited potent cytotoxicity with IC50 values as low as 0.046 μM and 0.225 μM in sensitive clones (T-PLL_10 and T-PLL_36), whereas fludarabine showed IC50 values of 0.468 μM and 0.760 μM in the same lines, representing a ~3- to 10-fold difference in potency [1]. The mean IC50 for clofarabine across all tested T-PLL lines was 6.2 μM, compared to 6.4 μM for fludarabine and 8.3 μM for cytarabine [1]. These data, derived from the parent nucleoside clofarabine, are directly relevant because ClFDP is an obligate intracellular metabolite required for this observed activity, and its formation is the rate-limiting step in activation [2].

T-PLL Potency Context

Cross-study

Clofarabine IC50 0.046 µM (T-PLL_10) vs Fludarabine IC50 0.468 µM (T-PLL_10); ~3- to 10-fold difference

Reported differential response in T-PLL models

ClFDP is obligate metabolite for observed activity

Evidence Dimension	Cytotoxicity in T-PLL Cell Lines
Target Compound Data	Clofarabine IC50 = 0.046 μM (T-PLL_10), 0.225 μM (T-PLL_36); mean = 6.2 μM
Comparator Or Baseline	Fludarabine IC50 = 0.468 μM (T-PLL_10), 0.760 μM (T-PLL_36); mean = 6.4 μM
Quantified Difference	Clofarabine is ~10-fold more potent than fludarabine in T-PLL_10 and ~3.4-fold more potent in T-PLL_36
Conditions	Cell viability assay (IC50) in a panel of T-PLL patient-derived cell lines

Why This Matters

For researchers studying nucleoside analog resistance or sensitivity in T-cell malignancies, clofarabine metabolites like ClFDP offer a more potent alternative to fludarabine-based tools.

• [1] Johansson P, Klein-Hitpass L, Choidas A, Habenberger P, Mahboubi B, Kim B, Bergmann A, Scholtysik R, Brauser M, Dührsen U, Dürig J. SAMHD1 is recurrently mutated in T-cell prolymphocytic leukemia. Blood Cancer J. 2018;8(1):11. doi:10.1038/s41408-017-0036-5 View Source
• [2] Aye Y, Stubbe J. Clofarabine 5′-di and -triphosphates inhibit human ribonucleotide reductase by altering the quaternary structure of its large subunit. Proc Natl Acad Sci U S A. 2011;108(24):9815-9820. doi:10.1073/pnas.1013274108 View Source

Clofarabine-5'-diphosphate: Research Applications

In Vitro Reconstitution of RNR Allosteric Regulation

Use purified ClFDP to study C-site-dependent allosteric regulation of human ribonucleotide reductase (hRNR). ClFDP serves as a specific tool to induce α-hexamerization and investigate the kinetic stability of RNR oligomers. As demonstrated by Aye and Stubbe, ClFDP is the first NDP analog shown to induce a kinetically stable hexameric state of the RNR α-subunit [1]. This application is critical for understanding RNR regulation and for screening novel RNR inhibitors that target the catalytic site.

Dual RNR and DNA Polymerase Inhibition

Employ ClFDP in parallel with ClFTP to decouple the contributions of RNR C-site inhibition versus DNA polymerase inhibition to the overall cytotoxicity of clofarabine. Because ClFDP inhibits RNR directly at the C-site (t½ = 23 min) without affecting DNA polymerases, while ClFTP acts primarily as an A-site RNR allosteric inhibitor (Ki = 40 nM) and a DNA polymerase inhibitor [1], these two metabolites can be used in comparative studies to attribute cellular phenotypes to specific molecular targets. This approach is validated in the 2011 PNAS study [1].

PK/PD Modeling of Nucleoside Analog Activation

Quantify intracellular ClFDP levels as a pharmacodynamic biomarker for the rate-limiting step in clofarabine activation. Since the conversion of ClFMP to ClFDP is the bottleneck in the phosphorylation cascade [1], measuring ClFDP provides a direct readout of metabolic flux toward the active triphosphate. This application is relevant for both preclinical PK/PD studies in cell culture and for optimizing prodrug strategies designed to bypass the rate-limiting kinase step.

Comparative Nucleoside Analog Pharmacology in Leukemia

Utilize ClFDP (and its parent nucleoside) in comparative cytotoxicity studies against fludarabine, nelarabine, and cytarabine to establish relative potency and lineage-specific sensitivity in leukemia cell lines. As shown in pediatric ALL and T-PLL models, clofarabine exhibits up to 188-fold greater potency than nelarabine [1] and up to 10-fold greater potency than fludarabine in sensitive clones [2]. ClFDP is the essential intracellular metabolite that enables these potency advantages, making it a key reference compound for benchmarking new nucleoside analogs.

Application

Selection Property

Validation Focus

RNR allosteric regulation studies

C-site-dependent hexamerization induction

RNR oligomerization dynamics and kinetic stability

Decoupling RNR and DNA polymerase effects

C-site-specific RNR inhibition without DNA polymerase activity

Attribution of cellular phenotypes to target engagement

PK/PD modeling of nucleoside analog activation

Rate-limiting step readout (ClFMP→ClFDP)

Intracellular metabolic flux analysis

Comparative pharmacology in leukemia cell models

Reported differential response across leukemia lineages

Lineage-specific sensitivity profiling

• [1] Beesley AH, Palmer ML, Ford J, Weller RE, Cummings AJ, Freitas JR, Firth MJ, Perera KU, de Klerk NH, Kees UR. In vitro cytotoxicity of nelarabine, clofarabine and flavopiridol in paediatric acute lymphoblastic leukaemia. Br J Haematol. 2007;137(2):109-116. doi:10.1111/j.1365-2141.2007.06532.x View Source
• [2] Johansson P, Klein-Hitpass L, Choidas A, Habenberger P, Mahboubi B, Kim B, Bergmann A, Scholtysik R, Brauser M, Dührsen U, Dürig J. SAMHD1 is recurrently mutated in T-cell prolymphocytic leukemia. Blood Cancer J. 2018;8(1):11. doi:10.1038/s41408-017-0036-5 View Source